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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

This technical guide provides a comprehensive overview of the magnetic field strength

specifications and material properties of the BX048, a high-performance N42 grade

neodymium (NdFeB) rare-earth magnet. The information is intended for researchers, scientists,

and drug development professionals who require precise and reliable magnetic field sources

for experimental setups, including magnetic separation, cell isolation, and targeted drug

delivery systems.

Core Specifications of the BX048 Magnet
The BX048 is a block magnet with specific physical and magnetic characteristics. The

quantitative data for this magnet are summarized in the tables below, providing a clear

reference for its performance.

Physical and Mechanical Properties
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Property Specification

Product ID BX048 / NM-BX048 / EPI-BX048

Dimensions (L x W x T) 1" x 0.25" x 0.5" (25.4 x 6.35 x 12.7 mm)

Material Sintered Neodymium-Iron-Boron (NdFeB)

Coating Nickel-Copper-Nickel (Ni-Cu-Ni) Triple Layer

Weight Approximately 0.542 oz (15.37 g)

Dimensional Tolerance ±0.004" (±0.1 mm)

Magnetic and Thermal Properties
Property Specification (Typical Values)

Material Grade N42

Magnetization Direction Through Thickness (0.5" dimension)

Surface Field Strength ~5876 Gauss

Pull Force (Case 1) Approximately 18.71 lbs (8.49 kg)

Residual Induction (Br) 12,800 - 13,500 Gauss (1.28 - 1.35 T)[1]

Coercive Force (HcB) 10,800 - 12,900 Oersteds[1]

Intrinsic Coercive Force (HcJ) >12,000 Oersteds[1]

Maximum Energy Product (BHmax) 40 - 44 MGOe[1]

Maximum Operating Temperature 176°F (80°C)

Curie Temperature ~590°F (310°C)[2]

Experimental Protocols for Magnetic
Characterization
The magnetic properties of the BX048 magnet are determined using standardized

experimental procedures. These protocols ensure the accuracy and reproducibility of the
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specified values.

Surface Field Measurement
The surface magnetic field strength is measured using a Gaussmeter, an instrument that

operates based on the Hall effect.[3][4][5]

Objective: To determine the magnetic flux density at a specific point on the magnet's surface.

Apparatus: A calibrated Gaussmeter with a transverse or axial Hall probe.

Procedure:

The Gaussmeter is zeroed in a zero-gauss chamber or away from any magnetic fields.

The Hall probe is placed perpendicular to the center of the magnet's pole face (the 1" x

0.25" surface).[3][6]

To ensure consistent measurements, the probe must be positioned at the exact same

location for each test, often with the aid of a brass fixture.[7][8]

The reading on the Gaussmeter, in Gauss (G) or Tesla (T), is recorded as the surface field

strength.

Measurements may be repeated at multiple points on the surface to assess field

uniformity.[9]

Pull Force Testing
Pull force is a practical measure of a magnet's holding strength and is determined by

measuring the force required to detach the magnet from a standard steel plate. This method is

often guided by standards such as MDFA 101-95.[10]

Objective: To measure the breakaway force of the magnet from a defined ferromagnetic

surface.

Apparatus: A pull-test stand, a force gauge, and a standard test plate (e.g., 1018 cold-rolled

steel) of sufficient thickness to not become saturated with magnetic flux.[10]
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Procedure:

The working surface of the BX048 magnet is placed in full contact with the clean, flat

surface of the steel test plate.[10]

A force is applied perpendicular to the test plate, using the force gauge, to pull the magnet

away.[10]

The force is increased gradually and smoothly until the magnet detaches from the plate.

[11]

The peak force recorded by the gauge just before detachment is the pull force.

The test is repeated multiple times to ensure the consistency of the results.[11]

Hysteresis Loop (B-H Curve) Analysis
The intrinsic magnetic properties of the N42 NdFeB material are characterized by its hysteresis

loop, also known as the B-H curve. This analysis is performed using a hysteresigraph or

permeameter, in accordance with standards like ASTM A977/A977M.[12][13]

Objective: To determine key magnetic parameters such as residual induction (Br), coercivity

(HcB), intrinsic coercivity (HcJ), and maximum energy product (BHmax).

Apparatus: A hysteresigraph, which includes a magnetizing electromagnet, a search coil, and

a fluxmeter.[7][8][14]

Procedure:

A precisely machined sample of the N42 magnetic material is placed within the

hysteresigraph's electromagnet, with a search coil wound around it.[8][14]

A strong external magnetic field (H) is applied to magnetize the sample to saturation.

The applied field is then reduced to zero, and the remaining magnetic induction (B) in the

material is measured. This value is the residual induction (Br).[15]
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A reverse magnetic field is then applied and increased until the magnetic induction in the

sample is reduced to zero. The magnitude of this reverse field is the coercivity (HcB).[15]

The B-H curve is plotted through a full cycle of magnetization and demagnetization,

allowing for the calculation of the maximum energy product (BHmax), which represents

the point of maximum stored magnetic energy.[16]

Visualizing Magnetic Properties
While signaling pathways are not applicable to permanent magnets, the relationship between

the key magnetic properties can be visualized. The following diagram illustrates the logical

hierarchy of these characteristics for the BX048 magnet.
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Caption: Key magnetic properties of the BX048 (N42 Grade) magnet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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